Cas no 13102-34-6 (2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 13102-34-6
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• MDL: MFCD00043807
• CID: 141716
• PubChem ID: 83139
• Update Time: 2025-11-07

2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-5-methyl-1H-pyrazol-3(2H)-one
• 1-(2',5'-DICHLOROPHENYL)-3-METHYL-5-PYRAZOLONE
• 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one,2-(2,5-dichlorophenyl)-2,4-dihydro-5-methyl-
• 1-(2,5-Dichlorophenyl)-3-methyl-5(4H)-pyrazolone
• 1-(2',5'-dichlorophenyl)-3-methylpyrazol-5-one
• 2-(2,5-dichlorophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one
• 2-(2,5-Dichlorophenyl)-5-Methyl-1H
• 3H-pyrazol-3-one,2-(2,5-dichlorophenyl)-2,4-dihydro-5-met
• 3H-Pyrazol-3-one,2-(2,5-dichlorophenyl)-2,4-dihydro-5-methyl
• 3-methyl-1-(2',5'-dichlorophenyl)-2-pyrazolin-5-one
• Einecs 236-022-4
• 2-(2,5-dichlorophenyl)-5-methyl-4H-pyrazol-3-one
• 1-(2,5-dichlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 2-(2,5-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-PYRAZOL-3-ONE
• SR-01000530480-1
• FT-0684233
• Cambridge id 5255950
• AKOS000289042
• 13102-34-6
• 3H-Pyrazol-3-one, 2-(2,5-dichlorophenyl)-2,4-dihydro-5-methyl-
• F1414-0568
• Pyrazol-5(4H)-one, 1-(2,5-dichlorophenyl)-3-methyl-
• SJE2M8DC7H
• CS-0329052
• N12397
• UNII-SJE2M8DC7H
• 1-(2,5-dichlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• FCWUFSJRTXLBTH-UHFFFAOYSA-N
• CBDivE_007820
• MFCD00043807
• DTXSID5065352
• LS-04302
• SR-01000530480
• SCHEMBL9770328
• NS00024140
• 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one #
• 3H-pyrazol-3-one, 2-(2,5-dichlorophenyl)-2,4-dihydro-5-met

• MDL： MFCD00043807
• Inchi： 1S/C10H8Cl2N2O/c1-6-4-10(15)14(13-6)9-5-7(11)2-3-8(9)12/h2-3,5H,4H2,1H3
• InChI Key： FCWUFSJRTXLBTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1C(CC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 242.00100
• Monoisotopic Mass: 242.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.45
• Boiling Point: 404.9°Cat760mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.642
• PSA: 32.67000
• LogP: 2.60660

2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one

Recent Advances in the Study of 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one (CAS: 13102-34-6)

The compound 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one (CAS: 13102-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolone core and dichlorophenyl substituent, exhibits a range of biological activities that make it a promising candidate for therapeutic development. Recent studies have focused on its synthesis, structural optimization, and potential applications in drug discovery, particularly in the context of anti-inflammatory and antimicrobial agents.

One of the key advancements in the study of this compound involves its synthetic pathways. Researchers have developed more efficient and scalable methods for its production, leveraging modern catalytic techniques and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that significantly improved yield and reduced environmental impact. This methodological innovation is expected to facilitate further pharmacological evaluations and industrial-scale production.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry reported that 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one exhibited potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study also noted a favorable selectivity profile, with minimal effects on COX-1, suggesting a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the antimicrobial properties of this compound have been explored in recent research. A 2023 study in Antimicrobial Agents and Chemotherapy identified its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that is less prone to resistance development. These findings position the compound as a potential lead for novel antibiotic development, particularly in the face of rising antimicrobial resistance.

Structural-activity relationship (SAR) studies have also been a focus of recent investigations. Researchers have synthesized a series of analogs to elucidate the critical structural features responsible for the compound's biological effects. For example, modifications to the dichlorophenyl moiety have been shown to influence both potency and pharmacokinetic properties. These insights are guiding the design of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing preclinical studies are addressing these concerns, with some researchers exploring formulation strategies like nanoparticle encapsulation to improve drug delivery.

In conclusion, recent research on 2-(2,5-Dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one (CAS: 13102-34-6) has significantly advanced our understanding of its synthetic accessibility, biological activities, and therapeutic potential. The compound's dual anti-inflammatory and antimicrobial properties, coupled with its manageable safety profile, make it a compelling subject for future drug development efforts. Continued research in this area is likely to yield valuable insights and potentially novel therapeutic agents for addressing unmet medical needs.